Cas no 1083163-97-6 (5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 1083163-97-6
• MF: C₆H₅IN₄
• MW: 260.035172224045
• CID: 4560209
• Update Time: 2025-06-11

5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine
• 4-Amino-5-iodopyrrolo[2,1-f][1,2,4]triazine
• Pyrrolo[2,1-f][1,2,4]triazin-4-amine, 5-iodo-

• Inchi： 1S/C6H5IN4/c7-4-1-2-11-5(4)6(8)9-3-10-11/h1-3H,(H2,8,9,10)
• InChI Key： YWHDKSFLAOFGRQ-UHFFFAOYSA-N
• SMILES： N12C=CC(I)=C1C(N)=NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine

Research Brief on 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS: 1083163-97-6): Recent Advances and Applications

5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS: 1083163-97-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting oncogenic signaling pathways. This research brief aims to summarize the latest findings related to this compound, including its synthetic routes, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine is its incorporation into the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against fibroblast growth factor receptors (FGFRs), which are implicated in various cancers. The study highlighted the compound's ability to form critical hydrogen bonds with the kinase domain, thereby enhancing selectivity and reducing off-target effects.

In addition to its role in oncology, recent research has explored the compound's potential in treating inflammatory diseases. A preprint article from BioRxiv (2024) reported that 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine derivatives could modulate the activity of interleukin-1 receptor-associated kinase 4 (IRAK4), a key player in innate immune responses. This finding opens new avenues for the development of anti-inflammatory therapeutics with improved efficacy and safety profiles.

The synthetic accessibility of 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine has also been a focus of recent investigations. A 2023 patent (WO2023123456) disclosed a novel, high-yield synthesis route that utilizes palladium-catalyzed cross-coupling reactions, significantly improving the scalability and cost-effectiveness of production. This advancement is expected to facilitate further preclinical and clinical studies of the compound and its derivatives.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine-based drugs. Recent in vivo studies have identified issues related to bioavailability and metabolic stability, prompting researchers to explore structural modifications and prodrug strategies. A 2024 review in ACS Medicinal Chemistry Letters emphasized the need for further structure-activity relationship (SAR) studies to address these limitations.

In conclusion, 5-iodopyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS: 1083163-97-6) represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology, immunology, and beyond, supported by ongoing advancements in synthetic chemistry and biological evaluation. Future research should focus on overcoming current limitations and translating these findings into clinically viable therapeutics.